Cas no 1805448-93-4 (3-(Difluoromethyl)-5-hydroxy-6-methyl-2-nitropyridine)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-6-methyl-2-nitropyridine
• CAS No: 1805448-93-4
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4887540
• Update Time: 2025-05-20

3-(Difluoromethyl)-5-hydroxy-6-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-6-methyl-2-nitropyridine

• Inchi： 1S/C7H6F2N2O3/c1-3-5(12)2-4(6(8)9)7(10-3)11(13)14/h2,6,12H,1H3
• InChI Key： QPSUYSSBIQECBN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C)N=C1[N+](=O)[O-])O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.7
• Topological Polar Surface Area: 78.9

Additional information on 3-(Difluoromethyl)-5-hydroxy-6-methyl-2-nitropyridine

3-(Difluoromethyl)-5-hydroxy-6-methyl-2-nitropyridine: A Comprehensive Overview

The compound 3-(Difluoromethyl)-5-hydroxy-6-methyl-2-nitropyridine, identified by the CAS number 1805448-93-4, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, a methyl group, and a nitro group. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The nitro group, in particular, is known to exhibit strong electron-withdrawing properties, which can significantly influence the electronic characteristics of the molecule. This makes it a promising candidate for use in drug design, where precise control over molecular interactions is crucial. Moreover, the hydroxyl group introduces hydrophilic properties, enhancing the compound's solubility in polar solvents—a trait that is highly desirable in pharmaceutical formulations.

The synthesis of 3-(Difluoromethyl)-5-hydroxy-6-methyl-2-nitropyridine involves a series of intricate chemical reactions, including nucleophilic substitution and oxidation processes. Researchers have recently explored alternative synthetic pathways to improve yield and reduce production costs. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining product purity. These advancements underscore the ongoing efforts to optimize the production of this compound for large-scale applications.

In terms of applications, this compound has shown potential in the field of materials science as well. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of advanced polymers or conductive materials. Additionally, its ability to act as a precursor for other complex molecules has opened new avenues for its use in combinatorial chemistry.

The environmental impact and toxicity profile of 3-(Difluoromethyl)-5-hydroxy-6-methyl-2-nitropyridine have also been subjects of recent research. Studies indicate that while the compound exhibits moderate toxicity in acute exposure scenarios, its chronic effects remain under investigation. Regulatory bodies are increasingly focusing on establishing safe handling guidelines to minimize risks associated with its use in industrial settings.

Looking ahead, the future of this compound lies in its ability to adapt to emerging technological demands. With ongoing research into its chemical reactivity and biological activity, new applications are likely to emerge across diverse industries. The integration of computational chemistry tools into its development process is expected to further enhance our understanding of its properties and potential uses.

In conclusion, 3-(Difluoromethyl)-5-hydroxy-6-methyl-2-nitropyridine stands as a testament to the ingenuity and precision required in modern chemical synthesis. Its multifaceted properties and wide-ranging applications position it as a key player in both academic research and industrial innovation. As our understanding of this compound continues to evolve, so too will its role in shaping the future of chemistry and pharmacology.